Cas no 315239-68-0 (N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine)

• Product Name: N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine
• CAS No: 315239-68-0
• MF: C₁₂H₈F₃N₃O₄S
• MW: 347.26983165741
• CID: 6368046
• PubChem ID: 3097348
• Update Time: 2025-08-05

N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine
• 315239-68-0
• 2-nitro-1-(2-pyridylamino)-4-[(trifluoromethyl)sulfonyl]benzene
• AKOS002306357
• F1472-0071
• N-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]pyridin-2-amine
• N-(2-nitro-4-((trifluoromethyl)sulfonyl)phenyl)pyridin-2-amine

• Inchi： 1S/C12H8F3N3O4S/c13-12(14,15)23(21,22)8-4-5-9(10(7-8)18(19)20)17-11-3-1-2-6-16-11/h1-7H,(H,16,17)
• InChI Key： IZPWFGQTYPBCNU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 347.01876140g/mol
• Monoisotopic Mass: 347.01876140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine

Introduction to N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine (CAS No. 315239-68-0)

N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine (CAS No. 315239-68-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine consists of a pyridine ring substituted with a nitro group and a trifluoromethanesulfonyl group on a phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the multifaceted biological activities of N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine. One notable area of investigation is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In the context of cancer research, N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine has been evaluated for its antiproliferative effects on various cancer cell lines. Studies have demonstrated that it can induce cell cycle arrest and apoptosis in cancer cells, suggesting its potential as a lead compound for the development of anticancer drugs. The mechanism of action involves the modulation of signaling pathways that regulate cell growth and survival.

Beyond its anticancer properties, N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine has also been explored for its anti-inflammatory effects. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can be detrimental to tissue function. Research has shown that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells, thereby alleviating inflammatory responses.

The pharmacokinetic properties of N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for drug development. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its potential for clinical applications.

In the realm of drug discovery, high-throughput screening (HTS) techniques have been employed to identify compounds with desired biological activities. N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine has emerged as a hit compound from such screens due to its potent inhibitory effects on target enzymes. Subsequent structure-activity relationship (SAR) studies have provided valuable insights into the molecular determinants responsible for its biological activity, guiding the optimization of lead compounds for improved potency and selectivity.

The synthesis of N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine involves several well-established organic reactions. The key steps include the formation of the pyridine ring through amination reactions and the introduction of the nitro and trifluoromethanesulfonyl groups via electrophilic aromatic substitution. These synthetic routes have been optimized to achieve high yields and purity, facilitating large-scale production for further research and development.

In conclusion, N-(2-nitro-4-trifluoromethanesulfonylphenyl)pyridin-2-amine (CAS No. 315239-68-0) is a promising compound with diverse biological activities that make it an attractive candidate for pharmaceutical research. Its potential as an inhibitor of key enzymes involved in disease pathways, combined with favorable pharmacokinetic properties and low toxicity, positions it as a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.